BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Therapeutic Applications of Methionyl-
Methionine Dipeptides: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B1353304

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current but limited
understanding of the potential therapeutic applications of methionyl-methionine dipeptides, with
a focus on isomers containing both L-methionine and D-methionine residues. While research
into the specific dipeptide H-Met-D-Met-OH is sparse, this document synthesizes available
data on related methionyl-methionine diastereomers and the biological roles of their constituent
amino acids to extrapolate potential areas of therapeutic investigation. This guide includes a
summary of chemical properties, discusses potential mechanisms of action based on related
compounds, and outlines hypothetical experimental workflows for future research. The included
visualizations aim to provide a conceptual framework for further investigation into this class of
dipeptides.

Introduction

Methionine, an essential sulfur-containing amino acid, is crucial for numerous metabolic
processes, including protein synthesis and the production of S-adenosylmethionine (SAMe), a
universal methyl donor. While L-methionine is the biologically active enantiomer in protein
synthesis, D-methionine can also be utilized by many organisms through enzymatic conversion
to L-methionine.[1] Dipeptides, composed of two amino acids, can exhibit unique biological
activities distinct from their individual constituent amino acids, often with improved stability and
bioavailability.
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The dipeptide H-Met-D-Met-OH, and its related isomers, represent an under-explored area of
research. This document aims to collate the sparse existing information and provide a forward-
looking perspective on their potential therapeutic applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of methionyl-methionine dipeptides is
fundamental for any therapeutic development. The available data for different isomers is
summarized below.

H-Met-Met-OH (L-L  H-Met-OH (L-

Property H-D-Met-D-Met-OH . o
isomer) Methionine)
CAS Number 89680-20-6[2] 7349-78-2[3][4] 63-68-3[5]
Molecular Formula C10H20N203S2 C10H20N203S2 C5H11INO2S
Molecular Weight 280.41 g/mol 280.4 g/mol 149.2 g/mol
) Solid, Colorless to off- )
Appearance Data not available ] White powder
white
Storage Temperature -15°C 4°C, protect from light  Desiccate at -20°C
H20: 16.67 mg/mL
Solubility Data not available Data not available (111.72 mM; requires

sonication)

Potential Therapeutic Applications and Mechanisms
of Action

Direct evidence for the therapeutic applications of H-Met-D-Met-OH is currently unavailable in
the scientific literature. However, based on the known biological roles of L- and D-methionine
and studies on related dipeptides, several potential areas of investigation can be proposed.

Nutritional Supplementation and Improved
Bioavailability
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Studies on DL-methionyl-DL-methionine have shown its potential as a nutritional supplement in
aquaculture and for domestic pigeons, where it can improve intestinal development. The
dipeptide form may offer advantages in terms of stability and absorption compared to free
methionine. The presence of the D-enantiomer can be beneficial as it can be converted to L-
methionine in vivo.

A potential mechanism involves the activation of the Wnt/(3-catenin signaling pathway, which is
crucial for intestinal cell proliferation and differentiation.
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Caption: Hypothetical activation of Wnt/p-catenin pathway by DL-Met-Met.

Antioxidant and Cytoprotective Effects

L-methionine is a precursor to glutathione, a major intracellular antioxidant. Dipeptides
containing methionine could potentially serve as a source of this amino acid, thereby
supporting cellular antioxidant defenses. The presence of a D-amino acid might confer
resistance to enzymatic degradation, prolonging its circulation and potential effects.

Neuromodulatory and Neuroprotective Roles

D-amino acids, such as D-serine, are known to have roles as neurotransmitters in the
mammalian brain. While there is no direct evidence for H-Met-D-Met-OH, the presence of a D-
amino acid warrants investigation into its potential effects on the central nervous system.

Proposed Experimental Protocols

Given the nascent stage of research, the following experimental workflows are proposed to
systematically evaluate the therapeutic potential of H-Met-D-Met-OH.
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Synthesis and Characterization

The initial step involves the chemical synthesis of H-Met-D-Met-OH. Standard solid-phase or
solution-phase peptide synthesis methodologies can be employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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